BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of EDTA
dianhydride

Author: BenchChem Technical Support Team. Date: December 2025
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Compound Name: _ )
dianhydride

Cat. No.: B150683

An In-depth Technical Guide to EDTA Dianhydride for Researchers and Drug Development
Professionals

Introduction

Ethylenediaminetetraacetic dianhydride (EDTA dianhydride), also known as 4,4'-
Ethylenebis(2,6-morpholinedione), is a highly versatile bifunctional chelating agent and a
derivative of ethylenediaminetetraacetic acid (EDTA).[1][2] Its unique molecular structure,
featuring two anhydride groups, allows it to react readily with hydroxyl and amine groups,
making it an invaluable reagent in bioconjugation, polymer chemistry, and surface modification.
[2][3] In the pharmaceutical and drug development sectors, EDTA dianhydride is utilized for
creating targeted drug delivery systems, stabilizing active pharmaceutical ingredients, and
enhancing the bioavailability of certain drugs through its strong metal-chelating capabilities.[1]
[4][5] This document provides a comprehensive overview of its physical and chemical
properties, experimental protocols, and key applications.

Chemical and Physical Properties

The physical and chemical characteristics of EDTA dianhydride are summarized below. This
data is critical for its proper handling, storage, and application in experimental settings.

Identifiers and Molecular Structure
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Identifier Value
4-[2-(2,6-dioxomorpholin-4-yl)ethyllmorpholine-
IUPAC Name 12 P yhethylmorp
2,6-dione[6]
EDTA Dianhydride, 4,4'-Ethylenebis(2,6-
Synonyms -
morpholinedione)[1][2][7]
CAS Number 23911-25-3[1][6][8]

Molecular Formula

C10H12N206[1][6][8][9]

Molecular Weight 256.21 g/mol [1][6][8][9]

PubChem ID 513917[1][6]

MDL Number MFCD00074963[1][2][9]

InChl Key POLIXZIAIMAECK-UHFFFAOYSA-N[2][6][10]
SMILES C1C(=0)OC(=0)CN1CCN2CC(=0)OC(=0)C2[6

]

Juantitative Physical and Chemical

Property Value

Appearance White to gray or pale beige powder/crystals[1][7]
[9]

Melting Point 190 °C (decomposes)[2][7][8][10][11], 195 °C

Boiling Point 489.5 £ 45.0 °C (Predicted)[2][9]

Density 1.449 g/cm3 (Predicted)[2][9]

Solubility Soluble in DMSO, Methanol[2][9]

Purity > 98% (Assay by Titration)[1][7][10]

pKa 2.06 £ 0.20 (Predicted)[2][9]

Flash Point Not applicable[10] / 249.80 °C
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Reactivity and Chemical Behavior

EDTA dianhydride's reactivity is primarily driven by its two anhydride functional groups.

» Reaction with Nucleophiles: The anhydride rings are susceptible to nucleophilic attack by
primary and secondary amines, as well as alcohols, leading to the formation of amide and
ester linkages, respectively. This reactivity is the basis for its use as a cross-linking agent
and in bioconjugation to attach it to proteins or other biomolecules.[2][3]

o Chelation: As a derivative of EDTA, it is a powerful chelating agent capable of forming stable
complexes with a wide range of metal ions.[1] This property is crucial for applications in
removing metal impurities, stabilizing formulations, and in analytical chemistry for quantifying
metal ions.[1]

e Hydrolysis: The compound is sensitive to moisture and will hydrolyze to form
ethylenediaminetetraacetic acid (EDTA).[7][9] Therefore, it must be stored under inert, dry
conditions.[2][7][9]

Experimental Protocols
Synthesis of EDTA Dianhydride

A common laboratory-scale synthesis involves a two-step process starting from EDTA disodium
salt.[3]

Step 1: Precipitation of EDTA
o Dissolve 25¢g of EDTA disodium salt in 250 mL of distilled water to form a clear solution.[3]

e Add hydrochloric acid (HCI) dropwise to the solution while stirring until the precipitation of
solid EDTA is complete.[3]

« Filter the precipitate using vacuum filtration.
» Wash the collected solid sequentially with 99% ethanol and 99% diethyl ether.[3]

e Dry the purified EDTA in an oven at 70°C and cool it in a desiccator before use.[3]
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Step 2: Anhydride Formation

e Suspend 18g of the dried EDTA in 50 mL of pyridine in a reaction flask.[3]

e Add 25 mL of acetic anhydride to the suspension.[3]

o Heat the mixture under reflux at 65°C with continuous stirring for 24 hours.[3]

 After the reaction is complete, cool the mixture and collect the resulting solid by vacuum
filtration.[3]

» Rinse the solid product with diethyl ether and dry it under vacuum to yield EDTA dianhydride.
[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b150683?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/37142
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5194009.htm
https://pubs.rsc.org/en/content/getauthorversionpdf/c5ra04808g
https://www.bocsci.com/blog/application-of-edta-in-experimental-research-and-molecular-biology/
https://www.fulcrumpharma.com/shop/fm-3b-e0480-ethylenediaminetetraacetic-dianhydride-73617
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylenediaminetetraacetic-dianhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylenediaminetetraacetic-dianhydride
https://www.tcichemicals.com/OP/en/p/E0480
https://www.tcichemicals.com/OP/en/p/E0480
https://www.sigmaaldrich.com/JP/ja/product/aldrich/332046
https://chembk.com/en/chem/EDTA%20DIANHYDRIDE
https://www.sigmaaldrich.com/US/en/product/aldrich/332046
https://www.sigmaaldrich.com/JP/ja/product/aldrich/332046
https://www.benchchem.com/product/b150683#physical-and-chemical-properties-of-edta-dianhydride
https://www.benchchem.com/product/b150683#physical-and-chemical-properties-of-edta-dianhydride
https://www.benchchem.com/product/b150683#physical-and-chemical-properties-of-edta-dianhydride
https://www.benchchem.com/product/b150683#physical-and-chemical-properties-of-edta-dianhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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